Cas no 1217803-39-8 ((2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride)

(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (2S,4S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and drug development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild conditions. The presence of both amino and hydroxymethyl functional groups provides versatile reactivity for further derivatization. The hydrochloride salt form improves solubility and handling. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and peptidomimetics, due to its rigid pyrrolidine scaffold and modifiable side chains.
(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride structure
1217803-39-8 structure
Product Name:(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
CAS No:1217803-39-8
MF:C10H21ClN2O3
MW:252.738342046738
MDL:MFCD10568358
CID:836546
PubChem ID:44828598
Update Time:2025-05-26

(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
    • (2S,4S)-1-BOC-2-HYDROXYMETHYL-4-AMINO PYRROLIDINE-HCL
    • INDEX NAME NOT YET ASSIGNED
    • tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate,hydrochloride
    • DB-353336
    • (2S,4S)-4-Amino-1-boc-2-(hydroxymethyl)pyrrolidine HCl
    • SCHEMBL25216485
    • 1279037-14-7
    • TERT-BUTYL (2S,4S)-4-AMINO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE HYDROCHLORIDE
    • AKOS015847168
    • tert-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate--hydrogen chloride (1/1)
    • W19026
    • DTXSID80660808
    • (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
    • MFCD10568358
    • (2S,4S)-tert-Butyl4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
    • (2S,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine hydrochloride
    • DB-189672
    • CS-0044823
    • 1217803-39-8
    • (2S,4S)-1-Boc-4-amino-2-(hydroxymethyl)pyrrolidine HCl
    • AKOS015898265
    • cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
    • (2s,4s)-1-boc-2-hydroxymethyl-4-aminopyrrolidine hydrochloride
    • tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride
    • AS-77992
    • I11856
    • t-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate hydrochloride
    • MDL: MFCD10568358
    • Inchi: 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13;/h7-8,13H,4-6,11H2,1-3H3;1H/t7-,8-;/m0./s1
    • InChI Key: CBLODQXSQDSMHU-WSZWBAFRSA-N
    • SMILES: Cl.O(C(C)(C)C)C(N1C[C@H](C[C@H]1CO)N)=O

Computed Properties

  • Exact Mass: 252.12400
  • Monoisotopic Mass: 252.1240702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • PSA: 75.79000
  • LogP: 1.75560

(2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198350-1g
cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
1217803-39-8 97%
1g
$449 2021-08-05
Chemenu
CM198350-1g
cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
1217803-39-8 97%
1g
$449 2023-03-07
Fluorochem
212075-250mg
2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
1217803-39-8 95%
250mg
£188.00 2022-02-28
Fluorochem
212075-1g
2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
1217803-39-8 95%
1g
£376.00 2022-02-28
Fluorochem
212075-5g
2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
1217803-39-8 95%
5g
£1288.00 2022-02-28
Fluorochem
212075-10g
2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
1217803-39-8 95%
10g
£2200.00 2022-02-28
eNovation Chemicals LLC
Y1047948-100mg
(2S,4S)-1-BOC-2-hydroxyMethyl-4-aMino Pyrrolidine-HCl
1217803-39-8 95%
100mg
$225 2024-06-06
Alichem
A109007142-5g
cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
1217803-39-8 97%
5g
$1302.48 2023-09-03
Alichem
A109007142-10g
cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
1217803-39-8 97%
10g
$1688.40 2023-09-03
Alichem
A109007142-25g
cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
1217803-39-8 97%
25g
$2814.00 2023-09-03

Additional information on (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride

Recent Advances in the Application of (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride (CAS: 1217803-39-8) in Chemical Biology and Pharmaceutical Research

The compound (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride (CAS: 1217803-39-8) has emerged as a critical intermediate in the synthesis of novel pharmaceuticals, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its utility in the construction of complex molecular architectures, owing to its chiral purity and functional versatility. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological relevance.

In the context of drug discovery, this compound serves as a key building block for the synthesis of HIV protease inhibitors and other antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the pharmacokinetic profiles of next-generation protease inhibitors. The researchers utilized (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride as a chiral scaffold to enhance drug-target interactions, resulting in compounds with significantly improved bioavailability and reduced off-target effects.

Recent synthetic advancements have focused on optimizing the production of this compound to meet the growing demand in pharmaceutical manufacturing. A team at MIT developed a novel catalytic asymmetric synthesis route in 2024, achieving a 92% yield with >99% enantiomeric excess. This breakthrough, published in Organic Process Research & Development, addresses previous challenges in scaling up production while maintaining the high stereochemical purity required for pharmaceutical applications.

The biological activity of derivatives containing this structural motif has been extensively investigated in cancer research. A 2024 Nature Communications paper revealed that analogs of (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride exhibit promising activity against drug-resistant leukemia cell lines by modulating protein-protein interactions in apoptotic pathways. These findings suggest potential applications in overcoming chemotherapy resistance, with preclinical trials currently underway at several research institutions.

Quality control and analytical methods for this compound have also seen significant improvements. The latest USP guidelines (2024 revision) include specific monographs for (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride, reflecting its established importance in pharmaceutical synthesis. Advanced HPLC-MS methods now enable detection of impurities at levels below 0.1%, ensuring the compound meets stringent regulatory requirements for use in clinical-stage drug development.

Looking forward, the versatility of this chiral building block continues to inspire innovation across multiple therapeutic areas. Current research directions include its application in the development of targeted protein degraders (PROTACs) and as a component in mRNA vaccine delivery systems. The compound's unique structural features make it particularly valuable for these cutting-edge applications, positioning it as a molecule of continued interest in pharmaceutical research for the foreseeable future.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm